Cas no 142260-02-4 (2-Thiophenehexanoic acid, 5-(3-phenylpropyl)-)

• Product Name: 2-Thiophenehexanoic acid, 5-(3-phenylpropyl)-
• CAS No: 142260-02-4
• MF: C₁₉H₂₄O₂S
• MW: 316.457664489746
• CID: 1311107
• Update Time: 2024-08-18

2-Thiophenehexanoic acid, 5-(3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenehexanoic acid, 5-(3-phenylpropyl)-

• Inchi： 1S/C19H24O2S/c20-19(21)13-6-2-5-11-17-14-15-18(22-17)12-7-10-16-8-3-1-4-9-16/h1,3-4,8-9,14-15H,2,5-7,10-13H2,(H,20,21)
• InChI Key： VHOSPCJRLSOSAN-UHFFFAOYSA-N
• SMILES： C1(CCCCCC(O)=O)SC(CCCC2=CC=CC=C2)=CC=1

Computed Properties

• Exact Mass: 316.14982

Experimental Properties

• Density: 1.120±0.06 g/cm3(Predicted)
• Boiling Point: 474.8±33.0 °C(Predicted)
• PSA: 37.3
• pka: 4.76±0.10(Predicted)